1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid

• IUPAC Name: 1-[2-[(2-methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid
• InChI: InChI=1S/C16H13N3O4/c1-10-11(7-9-23-10)15(20)17-12-4-2-3-5-14(12)19-8-6-13(18-19)16(21)22/h2-9H,1H3,(H,17,20)(H,21,22)
• InChI Key: GUSMQVPUFQSQJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC=CC=C2N3C=CC(=N3)C(=O)O
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess various biochemical and physiological effects that make it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid is not fully understood. However, it has been suggested that it exerts its pharmacological activities by modulating various signaling pathways in the body. For example, it has been found to inhibit the production of pro-inflammatory cytokines, which are involved in the development of inflammatory diseases.
Biochemical and Physiological Effects:
1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid has been found to possess various biochemical and physiological effects. It has been shown to reduce oxidative stress, which is involved in the development of various diseases, including cancer, diabetes, and neurodegenerative disorders. It also exhibits anti-inflammatory activity and has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid in lab experiments is its ability to modulate multiple signaling pathways in the body. This makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is the lack of information on its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid. One of the main areas of interest is the development of new drugs based on this compound for the treatment of various diseases. Another area of interest is the study of its potential toxicity and side effects, as well as its pharmacokinetics and pharmacodynamics. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine.
Conclusion:
In conclusion, 1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid is a promising compound with potential applications in the field of medicine. Its pharmacological activities make it a promising candidate for the development of new drugs for the treatment of various diseases. While further research is needed to fully understand its mechanism of action and potential side effects, the future looks bright for this compound and its potential applications in the field of medicine.

Synthesis Methods

The synthesis of 1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid involves the reaction of 2-methylfuran-3-carboxylic acid with 2-aminophenylhydrazine to form the corresponding hydrazone. This is followed by the reaction of the hydrazone with ethyl acetoacetate to yield the final product. The synthesis method has been reported in several research articles, and it has been found to be a relatively simple and efficient process.

Scientific Research Applications

1-[2-[(2-Methylfuran-3-carbonyl)amino]phenyl]pyrazole-3-carboxylic acid has been extensively studied for its potential applications in the field of medicine. It has been found to possess various pharmacological activities, including anti-inflammatory, antioxidant, and anticancer properties. These properties make it a promising candidate for the development of new drugs for the treatment of various diseases.